[1-(4-bromophenyl)-1H-pyrazol-4-yl]methanamine

• IUPAC Name: [1-(4-bromophenyl)pyrazol-4-yl]methanamine
• InChI: InChI=1S/C10H10BrN3/c11-9-1-3-10(4-2-9)14-7-8(5-12)6-13-14/h1-4,6-7H,5,12H2
• InChI Key: JVUHAOWNRUMQKI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N2C=C(C=N2)CN)Br
• Molecular Formula: C10H10BrN3
• Molecular Weight: 252.11 g/mol

Description

“[1-(4-bromophenyl)-1H-pyrazol-4-yl]methanamine” is a synthetic intermediate. It is a compound with a pyrazole ring fused to a phenyl ring, which is substituted with a bromine atom.

Molecular Structure Analysis

The molecular structure of “[1-(4-bromophenyl)-1H-pyrazol-4-yl]methanamine” consists of a pyrazole ring fused to a phenyl ring. The phenyl ring is substituted with a bromine atom. The molecular formula is C10H10BrN3.

Physical And Chemical Properties Analysis

“[1-(4-bromophenyl)-1H-pyrazol-4-yl]methanamine” is a powder with a molecular weight of 252.11.

Scientific Research Applications

Synthesis and Characterization

• The compound has been synthesized through various chemical reactions, demonstrating its potential in synthetic chemistry. For instance, a study by Shimoga et al. (2018) involved the synthesis of similar compounds through polyphosphoric acid condensation, indicating the potential for developing related compounds (Shimoga, Shin, & Kim, 2018).

• Research by Choi et al. (2015) on N,N-bis((1H-pyrazol-1-yl)methyl)-4-bromobenzenamine, a structurally similar compound, explored the formation of Co(II) chloride complexes, indicating its role in coordination chemistry and complex formation (Choi, Nayab, Jeon, Park, & Lee, 2015).

• A study by Li et al. (2012) focused on the synthesis of a related compound, providing insights into the chemical structure and dihedral angles of the molecule, important for understanding its physical and chemical properties (Li, Zhang, Guo, Duan, & Ge, 2012).

Biological Activities

• Kumar et al. (2013) researched derivatives of 1H-pyrazole for potential medical applications, suggesting that compounds with similar structures may have biological relevance, particularly in inhibiting certain enzymes (Kumar, Jain, Parle, Jain, & Kumar, 2013).

• Another study by Srour et al. (2018) evaluated the cytotoxic activity of pyrazole derivatives against various cancer cell lines. This suggests a potential for [1-(4-bromophenyl)-1H-pyrazol-4-yl]methanamine and its derivatives in cancer research (Srour, Fahmy, Khater, El‐Manawaty, & Shalaby, 2018).

Miscellaneous Applications

• Research by Alizadeh et al. (2015) on pyrazole derivatives highlights their potential in the synthesis of novel organic compounds, which could be relevant for material science and organic chemistry (Alizadeh, Moafi, & Zhu, 2015).

• Ananda et al. (2017) synthesized novel pyrazole derivatives, indicating the versatility of pyrazole compounds in creating new chemical entities with potential therapeutic applications (Ananda, Kumar, Nishana, Hegde, Srivastava, Byregowda, Choudhary, Raghavan, & Rangappa, 2017).

Safety and Hazards

“[1-(4-bromophenyl)-1H-pyrazol-4-yl]methanamine” is harmful if swallowed and causes skin and eye irritation. It may also cause respiratory irritation. It is classified as Acute Tox. 3 Oral.

Mechanism of Action

Target of Action

It’s worth noting that similar compounds, such as indole derivatives, have been found to bind with high affinity to multiple receptors , suggesting a potential for diverse biological interactions.

Mode of Action

Similar compounds have been shown to interact with their targets resulting in various biological activities

Biochemical Pathways

Related compounds have been shown to possess various biological activities, affecting a range of pathways . These include antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Pharmacokinetics

The methoxy part of similar compounds has been reported to be highly susceptible to demethylation , which could potentially impact the bioavailability of the compound.

Result of Action

A study on a newly synthesized pyrazoline derivative, which shares some structural similarities with the compound , investigated its neurotoxic potentials on the ache activity and mda level in the brain of alevins .